Cas no 2228317-75-5 (3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine
• CAS No: 2228317-75-5
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 6588944
• PubChem ID: 165640934
• Update Time: 2025-06-15

3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine
• EN300-1917925
• 2228317-75-5

• Inchi： 1S/C9H10BrClFN/c1-9(2,5-10)7-3-6(12)4-13-8(7)11/h3-4H,5H2,1-2H3
• InChI Key： QCHGJQOHQKTKNR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(=NC=C(C=1)F)Cl

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine

Introduction to 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine (CAS No: 2228317-75-5)

3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine, identified by the chemical abstracts service number CAS No: 2228317-75-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motifs including a bromo-substituted isobutyl group and a chloro-fluorinated pyridine core, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. The presence of multiple heteroatoms and functional groups makes it a versatile scaffold for drug discovery initiatives, particularly in the development of small-molecule inhibitors targeting various biological pathways.

The structural configuration of 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine positions it as a valuable building block for medicinal chemists. The bromo-substituted isobutyl side chain enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more complex heterocyclic systems, which are prevalent in modern pharmacophores. Additionally, the chloro and fluoro substituents on the pyridine ring contribute to lipophilicity and metabolic stability, key factors in drug-like properties. These features make the compound an attractive candidate for exploring novel therapeutic agents.

In recent years, fluorinated pyridines have emerged as critical components in medicinal chemistry due to their ability to modulate bioavailability and binding affinity. The fluoro group at the 5-position of the pyridine ring, in particular, has been extensively studied for its role in enhancing pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can improve metabolic stability by resisting hydrolysis and oxidation, thereby extending the half-life of drugs. Furthermore, fluorine substitution can influence electronic properties, affecting both binding interactions with biological targets and overall molecular polarity. The incorporation of such moieties into drug candidates has been linked to increased potency and selectivity.

The bromo-substituted isobutyl group at the 3-position introduces another layer of synthetic utility. Bromine atoms are well-known for their ability to participate in various chemical transformations, including palladium-catalyzed cross-coupling reactions that are fundamental to modern drug synthesis. This allows for seamless integration into larger molecular frameworks, enabling medicinal chemists to explore diverse structural variations efficiently. The combination of these functional groups makes 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine a multifaceted tool in drug discovery pipelines.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have indicated that the presence of both chloro and fluoro substituents can optimize interactions with biological targets by fine-tuning steric and electronic effects. These insights have guided the design of novel analogs with enhanced binding affinities. Additionally, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, demonstrating its relevance in high-throughput drug discovery initiatives.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have been explored extensively for their ability to modulate key enzymes such as kinases and proteases. The structural features of 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine, including its fluorinated pyridine core and reactive side chains, make it a promising candidate for designing inhibitors with improved efficacy and selectivity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain oncogenic enzymes, warranting further investigation.

Another area where this compound shows promise is in the development of antiviral agents. The unique combination of functional groups allows for interactions with viral proteases and polymerases, which are critical for viral replication. By targeting these enzymes with structurally optimized derivatives, researchers aim to develop treatments that disrupt viral life cycles without significant off-target effects. The versatility of 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine as a scaffold makes it an ideal candidate for generating libraries of compounds for antiviral screening.

In conclusion, 3-(1-bromo-2-methylpropan-2-yl)-2-chloro-5-fluoropyridine (CAS No: 2228317-75-5) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and synthetic utility. Its incorporation into drug discovery programs offers numerous possibilities for developing novel therapeutic agents with improved pharmacokinetic properties and target engagement capabilities. As research continues to uncover new applications for fluorinated pyridines and related scaffolds, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.